Cas no 1261500-67-7 (2-Hydroxy-3-nitromandelic acid)

• Product Name: 2-Hydroxy-3-nitromandelic acid
• CAS No: 1261500-67-7
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 4962839
• Update Time: 2025-09-23

2-Hydroxy-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitromandelic acid

• Inchi： 1S/C8H7NO6/c10-6-4(7(11)8(12)13)2-1-3-5(6)9(14)15/h1-3,7,10-11H,(H,12,13)
• InChI Key： ZCMYYWJQOQYHDB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.02733694 g/mol
• Monoisotopic Mass: 213.02733694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 124
• Molecular Weight: 213.14

Additional information on 2-Hydroxy-3-nitromandelic acid

Introduction to 2-Hydroxy-3-nitromandelic Acid (CAS No. 1261500-67-7) and Its Emerging Applications in Chemical Biology

2-Hydroxy-3-nitromandelic acid, identified by the chemical abstracts service number 1261500-67-7, is a nitro-substituted derivative of mandelic acid. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. As research in drug discovery and medicinal chemistry progresses, 2-hydroxy-3-nitromandelic acid has emerged as a compound of interest for its potential therapeutic applications, particularly in the modulation of enzymatic pathways and as a precursor in the synthesis of bioactive molecules.

The molecular structure of 2-hydroxy-3-nitromandelic acid consists of a benzene ring substituted with a hydroxyl group at the 2-position and a nitro group at the 3-position, coupled with an α-hydroxycarboxylic acid moiety. This arrangement imparts distinct reactivity and interaction capabilities with biological targets, making it a valuable scaffold for medicinal chemists. The presence of both hydroxyl and nitro functional groups allows for diverse chemical modifications, enabling the synthesis of analogs with tailored biological properties.

In recent years, there has been growing interest in the pharmacological potential of 2-hydroxy-3-nitromandelic acid. Studies have demonstrated its ability to interact with various enzymes and receptors, suggesting applications in the treatment of inflammatory diseases, neurological disorders, and metabolic conditions. For instance, preliminary research indicates that this compound may exhibit anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its structural similarity to naturally occurring phenolic compounds has led to investigations into its potential role in antioxidant mechanisms.

One of the most compelling aspects of 2-hydroxy-3-nitromandelic acid is its utility as a building block in drug development. The nitro group provides a handle for further chemical derivatization, allowing researchers to explore novel derivatives with enhanced potency and selectivity. Recent advances in synthetic methodologies have enabled the efficient preparation of 2-hydroxy-3-nitromandelic acid derivatives, facilitating high-throughput screening campaigns for new drug candidates. These efforts have identified several promising compounds that show promise in preclinical models.

The biological activity of 2-hydroxy-3-nitromandelic acid has also been explored in the context of cancer research. Preliminary data suggest that this compound may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, it has been observed to modulate the activity of kinases and other enzymes that are aberrantly expressed in cancer cells. While further research is needed to fully elucidate its mechanisms of action, these findings highlight the potential of 2-hydroxy-3-nitromandelic acid as an anticancer agent.

Another area where 2-hydroxy-3-nitromandelic acid has shown promise is in the treatment of neurodegenerative diseases. Oxidative stress and inflammation are known to play significant roles in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Studies have indicated that 2-hydroxy-3-nitromandelic acid may help mitigate these pathological processes by exerting both antioxidant and anti-inflammatory effects. Additionally, its ability to cross the blood-brain barrier suggests that it could be developed into a therapeutic agent for central nervous system disorders.

The synthesis and characterization of 2-hydroxy-3-nitromandelic acid have been refined through modern chemical techniques, ensuring high purity and yield for research purposes. Advances in spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have facilitated detailed structural elucidation and confirmation. These tools have been instrumental in verifying the identity and purity of 2-hydroxy-3-nitromandelic acid, ensuring that researchers can conduct experiments with confidence.

The growing body of evidence supporting the biological significance of 2-hydroxy-3-nitromandelic acid has prompted further investigation into its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to address these aspects, providing insights into dosing regimens and potential side effects. These findings are essential for advancing from laboratory research to clinical development.

In conclusion, 2-hydroxy-3-nitromandelic acid (CAS No. 1261500-67-7) represents a fascinating compound with diverse biological activities and synthetic utility. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential applications, it is likely that 2-hydroxy-3-nitromandelic acid will play an increasingly important role in chemical biology and drug discovery efforts.